Cas no 2680664-83-7 (2,2-Difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 2,2-Difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680664-83-7
• MF: C₁₁H₈F₅NO₃
• MW: 297.178140640259
• CID: 5632289
• PubChem ID: 165932987
• Update Time: 2025-06-15

2,2-Difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680664-83-7
• EN300-28289571
• 2,2-difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid
• 2,2-Difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C11H8F5NO3/c12-10(13,9(19)20)7(6-4-2-1-3-5-6)17-8(18)11(14,15)16/h1-5,7H,(H,17,18)(H,19,20)
• InChI Key： QRRGQVGHXJDONX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(C1C=CC=CC=1)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 297.04243393g/mol
• Monoisotopic Mass: 297.04243393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 2,2-Difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid

Research Brief on 2,2-Difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic Acid (CAS: 2680664-83-7)

2,2-Difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2680664-83-7) is a fluorinated amino acid derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoroacetamido and difluoropropanoic acid moieties, exhibits promising potential as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug design, particularly in the development of enzyme inhibitors and peptidomimetics.

The synthesis of 2,2-Difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid involves a multi-step process that includes the introduction of fluorine atoms at strategic positions to enhance its metabolic stability and binding affinity. Researchers have employed advanced techniques such as asymmetric catalysis and fluorination reactions to achieve high enantiomeric purity, which is critical for its biological activity. The compound's structural features make it a valuable candidate for probing enzyme active sites and modulating protein-protein interactions.

Recent pharmacological studies have demonstrated that 2,2-Difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid exhibits inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. For instance, it has shown potent inhibition of matrix metalloproteinases (MMPs), which are implicated in tumor metastasis and tissue remodeling. Additionally, its ability to act as a transition-state analog for certain proteases has opened new avenues for the design of targeted therapeutics.

In the context of drug delivery, the physicochemical properties of 2,2-Difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid, such as its lipophilicity and hydrogen-bonding capacity, have been optimized to improve bioavailability and tissue penetration. Computational modeling and molecular dynamics simulations have been instrumental in predicting its interactions with biological targets, thereby guiding the rational design of derivatives with enhanced efficacy and reduced off-target effects.

Ongoing research is focused on expanding the applications of this compound beyond its current scope. For example, its incorporation into peptide-based therapeutics and prodrugs is being investigated to address challenges related to drug resistance and pharmacokinetics. Furthermore, the development of scalable synthetic routes for 2,2-Difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid is a priority to facilitate its transition from laboratory-scale research to industrial production.

In conclusion, 2,2-Difluoro-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2680664-83-7) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique structural attributes and broad-spectrum biological activity underscore its potential as a key player in the development of next-generation therapeutics. Future studies will likely explore its utility in combination therapies and personalized medicine, further solidifying its role in the chemical biology and pharmaceutical landscapes.